Cas no 2680606-50-0 (3-{(prop-2-en-1-yloxy)carbonylamino}oxane-3-carboxylic acid)

• Product Name: 3-{(prop-2-en-1-yloxy)carbonylamino}oxane-3-carboxylic acid
• CAS No: 2680606-50-0
• MF: C₁₀H₁₅NO₅
• MW: 229.229803323746
• CID: 5645993
• PubChem ID: 165911218
• Update Time: 2025-05-26

3-{(prop-2-en-1-yloxy)carbonylamino}oxane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28275256
• 2680606-50-0
• 3-{[(prop-2-en-1-yloxy)carbonyl]amino}oxane-3-carboxylic acid
• 3-{(prop-2-en-1-yloxy)carbonylamino}oxane-3-carboxylic acid

• Inchi： 1S/C10H15NO5/c1-2-5-16-9(14)11-10(8(12)13)4-3-6-15-7-10/h2H,1,3-7H2,(H,11,14)(H,12,13)
• InChI Key： URVFQZQYBKKDIS-UHFFFAOYSA-N
• SMILES： O1CCCC(C(=O)O)(C1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 229.09502258g/mol
• Monoisotopic Mass: 229.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-{(prop-2-en-1-yloxy)carbonylamino}oxane-3-carboxylic acid

Recent Advances in the Study of 3-{(prop-2-en-1-yloxy)carbonylamino}oxane-3-carboxylic acid (CAS: 2680606-50-0)

The compound 3-{(prop-2-en-1-yloxy)carbonylamino}oxane-3-carboxylic acid (CAS: 2680606-50-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxane ring and propenyloxycarbonylamino functional group, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug delivery systems. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biomedical applications.

One of the key findings in recent research is the compound's ability to act as a potent inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that 3-{(prop-2-en-1-yloxy)carbonylamino}oxane-3-carboxylic acid exhibits high selectivity for cyclooxygenase-2 (COX-2), making it a potential candidate for the development of next-generation anti-inflammatory drugs. The study utilized molecular docking simulations and in vitro assays to validate its binding affinity and inhibitory activity.

Another area of interest is the compound's role in prodrug design. Researchers have explored its utility as a protecting group for carboxylic acids, leveraging its stability under physiological conditions and its ability to be cleaved by specific enzymes. A recent preprint on *BioRxiv* highlighted its application in the targeted delivery of anticancer agents, where the compound was conjugated to a chemotherapeutic drug to enhance its bioavailability and reduce off-target effects.

The synthesis of 3-{(prop-2-en-1-yloxy)carbonylamino}oxane-3-carboxylic acid has also seen advancements. A 2024 paper in *Organic Letters* described a novel, high-yield synthetic route that employs green chemistry principles, minimizing the use of hazardous reagents and reducing waste. This development is particularly significant for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as its metabolic stability and tissue distribution, require further investigation. Additionally, its potential toxicity profiles need to be thoroughly assessed in animal models before progressing to human trials. Collaborative efforts between academia and industry are expected to address these gaps in the near future.

In conclusion, 3-{(prop-2-en-1-yloxy)carbonylamino}oxane-3-carboxylic acid (CAS: 2680606-50-0) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications in enzyme inhibition, prodrug design, and drug delivery underscore its potential to contribute to the development of novel therapeutics. Continued research and optimization will be crucial to fully realize its clinical potential.